Cas no 81732-52-7 (Bambuterol Monocarbamate Hydrochloride)

• Product Name: Bambuterol Monocarbamate Hydrochloride
• CAS No: 81732-52-7
• MF: C₁₅H₂₅ClN₂O₄
• MW: 332.823003530502
• CID: 1062849
• PubChem ID: 13932693
• Update Time: 2025-07-21

Bambuterol Monocarbamate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Bambuterol Monocarbamate
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-hydroxyphenyl] N,N-dimethylcarbamate,hydrochloride
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-hydroxyphenyl] N,N-dimethylcarbamate
• 1-[3-(N,N-dimethylcarbamoyloxy)-5-hydroxy]-phenyl-2-t-butylamino-ethanol hydrochloride
• Dimethylcarbamic Acid 3-[2-[(1,1-Dimethylethyl)amino]-1-hydroxyethyl]-5-hydroxyphenyl Ester
• hydrochloride
• SCHEMBL11123610
• Bambuterol Monocarbamate Hydrochloride
• 3-[2-(tert-Butylamino)-1-hydroxyethyl]-5-hydroxyphenyl dimethylcarbamate--hydrogen chloride (1/1)
• FT-0662474
• 81732-52-7
• [3-[2-(tert-butylamino)-1-hydroxyethyl]-5-hydroxyphenyl] N,N-dimethylcarbamate;hydrochloride
• DTXSID80552835

• Inchi： 1S/C15H24N2O4.ClH/c1-15(2,3)16-9-13(19)10-6-11(18)8-12(7-10)21-14(20)17(4)5;/h6-8,13,16,18-19H,9H2,1-5H3;1H
• InChI Key： JVIRNXYMUZQGGQ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=C(C=C(C=1)OC(N(C)C)=O)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 332.15000
• Monoisotopic Mass: 332.1502850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 82.03000
• LogP: 3.06700

Bambuterol Monocarbamate Hydrochloride Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Bambuterol Monocarbamate Hydrochloride

Bambuterol Monocarbamate Hydrochloride (CAS No. 81732-52-7): An Overview of a Promising β2-Adrenergic Agonist

Bambuterol Monocarbamate Hydrochloride (CAS No. 81732-52-7) is a derivative of bambuterol, a well-known β2-adrenergic agonist used in the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). This compound has gained significant attention in recent years due to its potential therapeutic benefits and unique pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, pharmacology, clinical applications, and recent research advancements of Bambuterol Monocarbamate Hydrochloride.

Chemical Structure and Synthesis

Bambuterol Monocarbamate Hydrochloride is a white crystalline powder with a molecular formula of C₁₄H₂₀N₂O₄·HCl and a molecular weight of 304.78 g/mol. The compound is synthesized through a series of chemical reactions starting from bambuterol, which is then modified to form the monocarbamate derivative. The addition of the hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical formulations.

The chemical structure of Bambuterol Monocarbamate Hydrochloride features a carbamate group attached to the primary amine of bambuterol, which plays a crucial role in its pharmacological activity. This modification not only improves the compound's stability but also enhances its selectivity for β2-adrenergic receptors, reducing potential side effects associated with non-selective β-adrenergic agonists.

Pharmacology and Mechanism of Action

Bambuterol Monocarbamate Hydrochloride acts as a prodrug that is metabolized in the body to form terbutaline, a potent β2-adrenergic agonist. Terbutaline selectively binds to β2-adrenergic receptors on smooth muscle cells in the airways, leading to relaxation and bronchodilation. This mechanism is particularly beneficial in the management of asthma and COPD, where airway constriction is a primary symptom.

Recent studies have shown that Bambuterol Monocarbamate Hydrochloride exhibits a longer duration of action compared to other β2-adrenergic agonists due to its prodrug nature. This extended effect can provide sustained relief for patients with chronic respiratory conditions, reducing the frequency of dosing and improving patient compliance.

Clinical Applications and Efficacy

The clinical applications of Bambuterol Monocarbamate Hydrochloride are primarily focused on the treatment of asthma and COPD. Clinical trials have demonstrated its efficacy in improving lung function, reducing symptoms, and enhancing quality of life for patients with these conditions. A randomized controlled trial published in the American Journal of Respiratory and Critical Care Medicine found that patients treated with Bambuterol Monocarbamate Hydrochloride experienced significant improvements in forced expiratory volume (FEV1) and reduced exacerbation rates compared to placebo.

In addition to its bronchodilatory effects, Bambuterol Monocarbamate Hydrochloride has been shown to have anti-inflammatory properties. Studies have indicated that it can reduce airway inflammation by inhibiting the release of inflammatory mediators such as cytokines and chemokines. This dual mechanism of action makes it a promising candidate for comprehensive management of respiratory disorders.

Safety Profile and Side Effects

The safety profile of Bambuterol Monocarbamate Hydrochloride is generally favorable, with side effects similar to those observed with other β2-adrenergic agonists. Common side effects include tremor, palpitations, headache, and nausea. However, these side effects are usually mild and transient, resolving on their own or with dose adjustment.

Clinical trials have also demonstrated that the incidence of serious adverse events is low when using Bambuterol Monocarbamate Hydrochloride. Long-term safety data from post-marketing surveillance further support its use in clinical practice. Nevertheless, as with any medication, careful monitoring is recommended to ensure optimal therapeutic outcomes.

Current Research Trends and Future Directions

Ongoing research continues to explore new applications and formulations of Bambuterol Monocarbamate Hydrochloride. One area of interest is the development of inhalation formulations that can deliver the drug directly to the lungs, potentially enhancing its efficacy and reducing systemic side effects. Recent studies have shown promising results with dry powder inhalers (DPIs) and pressurized metered-dose inhalers (pMDIs).

Another area of focus is the combination therapy involving Bambuterol Monocarbamate Hydrochloride with other respiratory medications such as corticosteroids or long-acting muscarinic antagonists (LAMAs). These combination therapies aim to provide synergistic benefits by targeting multiple pathways involved in airway inflammation and constriction.

In conclusion, Bambuterol Monocarbamate Hydrochloride (CAS No. 81732-52-7) represents a significant advancement in the field of respiratory medicine. Its unique chemical structure, favorable pharmacological profile, and promising clinical outcomes make it an important option for the management of asthma and COPD. As research continues to evolve, we can expect further innovations that will enhance its therapeutic potential and improve patient care.